(E)-3-((3-acetylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3-acetylanilino)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H14N4O3S/c1-13(25)14-4-2-6-17(8-14)22-11-16(10-21)20-23-19(12-28-20)15-5-3-7-18(9-15)24(26)27/h2-9,11-12,22H,1H3/b16-11+
• InChI Key: SYZVILFPVDAFLX-LFIBNONCSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H14N4O3S
• Molecular Weight: 390.4 g/mol

Description

(E)-3-((3-acetylphenyl)amino)-2-(4-(3-nitrophenyl)thiazol-2-yl)acrylonitrile, commonly known as ANIT, is a synthetic compound that has been widely used in scientific research. ANIT belongs to the class of organic compounds known as nitrobenzenes, which are characterized by the presence of a nitro group (-NO2) attached to a benzene ring. ANIT has been used as a tool to study the mechanism of action of various enzymes and to investigate the biochemical and physiological effects of different compounds.

Mechanism of Action

ANIT is known to inhibit the activity of glutathione S-transferases, which are enzymes that catalyze the conjugation of glutathione with electrophilic compounds. The inhibition of glutathione S-transferases by ANIT leads to the accumulation of electrophilic compounds, which can cause oxidative stress and damage to cells and tissues.
Biochemical and Physiological Effects:
ANIT has been shown to induce liver damage in experimental animals. The liver damage is thought to be caused by the accumulation of electrophilic compounds, which can cause oxidative stress and damage to liver cells. ANIT has also been shown to induce hemolytic anemia in experimental animals, which is thought to be caused by the formation of reactive metabolites that bind to red blood cells and cause their destruction.

Advantages and Limitations for Lab Experiments

ANIT has several advantages as a tool for scientific research. It is a well-characterized compound that is commercially available. It is also relatively inexpensive compared to other compounds used in scientific research. However, ANIT has some limitations as well. It is a toxic compound that can cause liver damage and hemolytic anemia in experimental animals. Therefore, precautions must be taken when handling ANIT in the laboratory.

Future Directions

There are several future directions for research involving ANIT. One area of research could be to investigate the mechanism of action of ANIT in more detail, particularly with regards to its effects on glutathione S-transferases. Another area of research could be to investigate the potential therapeutic applications of ANIT, particularly in the treatment of liver diseases. Finally, research could be conducted to identify compounds that can counteract the toxic effects of ANIT, which could have important implications for the treatment of ANIT-induced liver damage and hemolytic anemia.

Synthesis Methods

ANIT can be synthesized using a multi-step reaction sequence. The starting materials for the synthesis are 3-acetylacetanilide and 2-amino-4-(3-nitrophenyl)thiazole. The first step involves the reaction of 3-acetylacetanilide with phosphorus pentoxide (P2O5) to form 3-acetylbenzenediazonium chloride. In the second step, 2-amino-4-(3-nitrophenyl)thiazole is reacted with sodium methoxide (NaOMe) to form the corresponding thiazolylmethyl ketone. The final step involves the reaction of 3-acetylbenzenediazonium chloride with thiazolylmethyl ketone to form ANIT.

Scientific Research Applications

ANIT has been widely used in scientific research as a tool to study the mechanism of action of various enzymes. For example, ANIT has been used to study the mechanism of action of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs and environmental toxins. ANIT has also been used to investigate the mechanism of action of glutathione S-transferases, which are enzymes that play a key role in detoxification processes in the body.